Cas no 1214389-77-1 (Pyridine, 2-methoxy-4-methyl-5-phenyl-)

• Product Name: Pyridine, 2-methoxy-4-methyl-5-phenyl-
• CAS No: 1214389-77-1
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4909600
• Update Time: 2025-05-23

Pyridine, 2-methoxy-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-5-phenylpyridine
• Pyridine, 2-methoxy-4-methyl-5-phenyl-

• Inchi： 1S/C13H13NO/c1-10-8-13(15-2)14-9-12(10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： IHMHNDNEKUBWFM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-methoxy-4-methyl-5-phenyl-

Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-

The compound Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-, with CAS No. 1214389-77-1, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, materials science, and catalysis. This compound belongs to the broader class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The unique substitution pattern of this compound—specifically the methoxy group at position 2, a methyl group at position 4, and a phenyl group at position 5—contributes to its distinctive chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-, leveraging both traditional and modern methodologies. Researchers have employed various strategies, including Suzuki coupling reactions and directed metallation techniques, to achieve high yields and purity levels. These methods not only enhance the scalability of production but also pave the way for its application in diverse industrial settings.

One of the most promising applications of Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-, lies in its potential as a precursor for advanced pharmaceutical compounds. The methoxy group at position 2 imparts electron-donating properties, which can modulate the compound's reactivity and bioavailability. Similarly, the phenyl group at position 5 introduces aromaticity and hydrophobicity, making it an ideal candidate for drug design targeting specific biological pathways. Recent studies have explored its role in inhibiting enzyme activity related to neurodegenerative diseases, such as Alzheimer's and Parkinson's.

In the realm of materials science, Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-, has been investigated as a building block for constructing advanced materials with tailored electronic properties. Its ability to form stable coordination complexes with transition metals has led to its use in designing metalloorganic frameworks (MOFs) and hybrid materials for gas storage and catalysis. For instance, researchers have reported enhanced catalytic activity in CO₂ reduction reactions when this compound is incorporated into MOF structures.

The methyl group at position 4 further enhances the compound's stability under thermal and oxidative conditions. This makes it suitable for applications in high-performance polymers and coatings where durability is paramount. Additionally, its ability to undergo further functionalization through nucleophilic aromatic substitution reactions opens up avenues for creating derivatives with even greater functional diversity.

From an environmental standpoint, Pyridine, 2-Methoxy-4-Methyl-5-Phenyl-, has been studied for its potential role in bioremediation processes. Its structural features allow it to interact with microbial enzymes involved in breaking down recalcitrant pollutants. Recent findings suggest that it can act as an inducer of specific detoxification pathways in soil microorganisms, thereby enhancing their ability to degrade organic contaminants.

In conclusion, Pyridine, 2-Methoxy-4-Methyl-5-Benzene-, CAS No. 1214389–77–1 stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, catalysis, and environmental chemistry. Its unique substitution pattern confers it with versatile chemical properties that continue to drive innovative research across various disciplines.